1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclobutane core substituted with a 2-hydroxycyclohexyl group and a formyl (-CHO) moiety.
Properties
Molecular Formula |
C11H18O2 |
|---|---|
Molecular Weight |
182.26 g/mol |
IUPAC Name |
1-(2-hydroxycyclohexyl)cyclobutane-1-carbaldehyde |
InChI |
InChI=1S/C11H18O2/c12-8-11(6-3-7-11)9-4-1-2-5-10(9)13/h8-10,13H,1-7H2 |
InChI Key |
LNCMNXYEFSMVDP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C(C1)C2(CCC2)C=O)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of cyclobutanone with cyclohexanol in the presence of a suitable catalyst to form the desired product. The reaction conditions typically include moderate temperatures and the use of solvents such as dichloromethane or toluene to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde undergoes several types of chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The hydroxyl group can undergo substitution reactions with various reagents to form different derivatives.
Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to control the reaction environment. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways due to its unique structure.
Medicine: Research into potential pharmaceutical applications, such as drug development and testing, often utilizes this compound.
Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.
Mechanism of Action
The mechanism of action of 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The hydroxyl and aldehyde functional groups allow it to participate in various biochemical reactions, potentially affecting enzyme activity and cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .
Comparison with Similar Compounds
Comparison with Similar Cyclobutane-1-carbaldehyde Derivatives
The following table and analysis compare 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde with structurally related compounds, focusing on molecular properties, synthesis, and applications.
Structural and Functional Differences
- Substituent Effects :
- The 2-hydroxycyclohexyl group in the target compound introduces both hydrogen-bonding capacity (via -OH) and steric bulk, which may slow reaction kinetics compared to less bulky analogs like the oxolan-2-yl derivative .
- The naphthalen-2-yl analog (C₁₄H₁₃O) exhibits aromatic π-π interactions, making it suitable for photochemical studies or as a fluorescent probe precursor .
- Unsaturated side chains (e.g., 3-methylbut-3-enyl) enable participation in cycloaddition reactions, a feature absent in the saturated hydroxycyclohexyl variant .
Biological Activity
1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde is a compound that has garnered attention due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic implications, supported by data tables and case studies.
Research indicates that 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde may function as a positive allosteric modulator of cholinergic muscarinic M1 receptors. This modulation could enhance receptor function, which is relevant in treating neurodegenerative diseases such as Alzheimer's and schizophrenia .
Therapeutic Potential
The compound has shown promise in various therapeutic areas:
- Neuroprotection : It may protect neuronal cells from apoptosis, thus potentially useful in neurodegenerative disorders .
- Antitumor Activity : Preliminary studies suggest that it could exhibit antitumor effects, similar to other compounds in its class that show increased alkylating activity against cancer cells .
- Pain Management : Its interaction with cholinergic pathways may also position it as a candidate for pain management therapies .
Table 1: Summary of Biological Activities
In Vivo Studies
In murine models, the compound demonstrated significant neuroprotective effects. For instance, administration of 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde resulted in improved behavioral outcomes in models of induced neurodegeneration. The specific dosages and routes of administration varied across studies, but consistent results were observed regarding its protective effects on cognitive function.
Comparative Analysis with Similar Compounds
The biological activity of 1-(2-Hydroxycyclohexyl)cyclobutane-1-carbaldehyde can be compared with structurally similar compounds.
Table 2: Comparison with Similar Compounds
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
